Cas no 38802-28-7 (2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione)

2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione structure
38802-28-7 structure
Product Name:2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione
CAS No:38802-28-7
MF:C8H8N4O2
MW:192.17472076416
CID:1111830
PubChem ID:6405711
Update Time:2025-04-20

2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

    • 2,3-dihydro-5,8-dimethyl-Pyridazino[4,5-d]pyridazine-1,4-dione
    • AM-944/40947549
    • AKOS006277495
    • 4-hydroxy-5,8-dimethylpyridazino[4,5-d]pyridazin-1(2H)-one
    • 38802-28-7
    • 1,4-dimethyl-6,7-dihydropyridazino[4,5-d]pyridazine-5,8-dione
    • Inchi: 1S/C8H8N4O2/c1-3-5-6(4(2)10-9-3)8(14)12-11-7(5)13/h1-2H3,(H,11,13)(H,12,14)
    • InChI Key: RVDRLMLLTBOXKX-UHFFFAOYSA-N
    • SMILES: O=C1C2C(C)=NN=C(C)C=2C(NN1)=O

Computed Properties

  • Exact Mass: 192.06484
  • Monoisotopic Mass: 192.06472551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 84Ų

Experimental Properties

  • PSA: 83.98
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